4-(4-chlorobenzenesulfonamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfonylamino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide
• InChI: InChI=1S/C21H17ClN2O5S/c22-15-3-8-18(9-4-15)30(26,27)24-16-5-1-14(2-6-16)21(25)23-17-7-10-19-20(13-17)29-12-11-28-19/h1-10,13,24H,11-12H2,(H,23,25)
• InChI Key: BHEQUFABCHJLHD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN2O5S
• Molecular Weight: 444.9 g/mol

Description

4-(4-Chlorobenzenesulfonamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide, commonly known as CBDB, is a heterocyclic organic compound with a unique chemical structure. CBDB is a derivative of benzamide, a type of organic compound which consists of an amide group attached to a benzene ring. CBDB has been studied extensively due to its potential applications in medicinal chemistry, organic synthesis and drug design.

Scientific Research Applications

CBDB has been studied extensively for its potential applications in medicinal chemistry, organic synthesis, and drug design. It has been used as a starting material for the synthesis of various compounds, including a range of benzodiazepines, which are commonly used as sedatives, hypnotics, and anticonvulsants. CBDB has also been used in the synthesis of various other heterocyclic compounds, such as imidazoles and piperazines. Additionally, CBDB has been used as a building block for the synthesis of various biologically active compounds, including antifungal and antibacterial agents.

Mechanism of Action

The mechanism of action of CBDB is not yet fully understood. However, it is believed that the compound binds to certain proteins in the body, which in turn can affect various biochemical and physiological processes.
Biochemical and Physiological Effects
CBDB has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to possess anticonvulsant, sedative, and hypnotic activity. Additionally, it has been shown to possess antifungal and antibacterial activity. Furthermore, it has been shown to possess anti-inflammatory and analgesic activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CBDB in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, one of the main limitations of using CBDB is its instability in acidic and basic conditions, which can lead to the formation of byproducts.

Future Directions

There are a variety of potential future directions for CBDB research. These include further exploration of its mechanism of action, its potential applications in medicinal chemistry, its use as a starting material for the synthesis of various compounds, and its use as a building block for the synthesis of various biologically active compounds. Additionally, further research could be conducted on its potential toxicity and its potential applications in drug design. Finally, further research could be conducted on its potential applications in organic synthesis and its potential use as an industrial catalyst.

Synthesis Methods

CBDB can be synthesized by a variety of methods, including the Williamson ether synthesis, a condensation reaction of a phenol and an alkyl halide. It can also be synthesized by the reaction of 4-chlorobenzene-sulfonamide with 2,3-dihydro-1,4-benzodioxin-6-ylbenzene in the presence of a base, such as sodium hydroxide.